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Compound of Interest

Compound Name: Z-D-Val-Lys(Z2)-OH
CAS No.: 1436-71-1
- 7

Chemical Profile & Hazard Identification

Z-D-Val-Lys(Z)-OH is a protected dipeptide derivative used primarily in peptide synthesis and
enzyme inhibition studies.[1][2] Its structural features—specifically the Benzyloxycarbonyl (Z or
Cbz) protecting groups on the N-terminus and the Lysine side chain—dictate its chemical
behavior and waste classification.[1][2]

Physicochemical Data
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Property

Specification

Relevance to Disposal

Chemical Name

N-alpha-Benzyloxycarbonyl-D-
Valyl-N-epsilon-

Benzyloxycarbonyl-L-Lysine

Defines waste stream as
Nitrogen-containing Organic.

[1]2]

Molecular Structure

Hydrophobic (2x Cbz groups),
Acidic (Free C-terminal COOH)

Low water solubility; requires

organic solvent for cleaning.[1]

[2]

Physical State

White to off-white crystalline

powder

Dust explosion hazard;
inhalation risk.[1][2]

Solubility

Soluble in DMSO, DMF,
Methanol; Sparingly soluble in

water

Disposal often involves organic

solvent waste streams.[1][2]

Combustibility

Combustible Solid (Class 11)

Suitable for high-temperature

incineration.[1][2]

Hazard Assessment (GHS Classification)

While specific toxicological data for this exact sequence may be limited, it must be handled
according to the "Universal Precaution” principle for bioactive peptides.[1][2]

» Signal Word: WARNING
» Potential Hazards:
o H315/H319: Causes skin and serious eye irritation.[1][2]
o H335: May cause respiratory irritation (inhalation of dust).[1][2][3]

o Agquatic Toxicity: Z-protected amino acids (e.g., Z-Lys-OH) are often classified as WGK 3
(Severe hazard to waters), mandating strict non-sewer disposal.[1][2]

Pre-Disposal Logistics

Before disposal, the waste must be segregated and labeled.[1][2][4] This prevents cross-
contamination and ensures compliance with RCRA (Resource Conservation and Recovery Act)
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or local equivalents.[1][2]

Personal Protective Equipment (PPE) Matrix
» Respiratory: N95 respirator or P100 filter (if handling bulk powder outside a fume hood).[1][2]

o Dermal: Nitrile gloves (Double gloving recommended for DMSO solutions).[1][2]

e Ocular: Chemical splash goggles (Standard safety glasses are insufficient for powders).[1][2]

Waste Segregation Logic

o Stream A (Solid Waste): Pure Z-D-Val-Lys(Z)-OH powder, contaminated weighing boats,
solid spill debris.[1][2]

o Stream B (Non-Halogenated Organic Liquid): Solutions in DMSO, DMF, Methanol, or
Acetonitrile.[1][2]

o Stream C (Halogenated Liquid): Solutions containing DCM (Dichloromethane) or Chloroform.

[1][2]

o Stream D (Aqueous):Only if the concentration is negligible (<0.1%) and local regulations
permit (Rarely applicable for Z-peptides due to aquatic toxicity).[1][2]

Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid Substance

Objective: Safely contain and discard pure or expired powder.

o Containment: Transfer the substance into a wide-mouth, high-density polyethylene (HDPE)
jar.

o Scientific Rationale: HDPE is resistant to the acidic nature of the free carboxyl group and
prevents leaching.[1][2]

o Labeling: Affix a hazardous waste label.
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o Required Fields: "Hazardous Waste," Chemical Name (Z-D-Val-Lys(Z)-OH), Hazard Class
(Irritant, Organic), Start Date.[1][2]

e Secondary Containment: Place the HDPE jar into a clear plastic secondary bag (zip-lock) to
contain potential dust leakage.

o Transfer: Move to the laboratory's Satellite Accumulation Area (SAA).

» Final Disposition: High-temperature incineration via a licensed chemical waste contractor.

Protocol B: Disposal of Liquid Solutions (HPLC
Waste/Mother Liquors)

Objective: Prevent precipitation in waste lines and ensure solvent compatibility.
o Solvent Identification: Determine the primary solvent.[1][2]
o Check: If DMSO/DMF/MeOH

Non-Halogenated Waste.[1][2]

o Check: If DCM/Chloroform
Halogenated Waste.[1][2]

o Compatibility Check: Ensure the waste container does NOT contain oxidizing agents (e.g.,
nitric acid, peroxides).[1][2]

o Risk:[2][5] Z-groups contain aromatic rings which can react exothermically with strong
oxidizers.[1][2]

o Transfer: Pour slowly into the appropriate carboy using a funnel.

o Self-Validating Step: Observe for immediate precipitation or heat generation.[1][2] If the
solution turns cloudy, stop immediately; the waste stream may be incompatible (e.g., high
water content causing Z-peptide precipitation).[1][2]
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» Rinsing: Rinse the original vessel with a small volume of the same solvent and add to the
waste.[1][2]

Protocol C: Spill Cleanup (Emergency Procedure)

« Isolate: Evacuate the immediate area if a dust cloud is formed.[1][2]

Protect: Don full PPE including respiratory protection.[1][2]

Contain: Cover the spill with a damp paper towel (to prevent dust aerosolization).[1][2]

Collect: Sweep up the damp material and place it in a Solid Hazardous Waste container.

Decontaminate: Clean the surface with 70% Ethanol or Isopropanol.[1][2]

o Note: Do not use bleach immediately, as it may react with amine traces if deprotection
occurs.[1][2]

Operational Decision Workflow

The following diagram illustrates the logical decision tree for disposing of Z-D-Val-Lys(Z)-OH,
ensuring the material ends up in the correct waste stream.
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Caption: Decision tree for segregating Z-D-Val-Lys(Z)-OH waste streams based on physical
state and solvent composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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